![molecular formula C12H12N2OS B2718330 1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-1-ethanone oxime CAS No. 568564-31-8](/img/structure/B2718330.png)
1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-1-ethanone oxime
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Overview
Description
“(4-Methyl-2-phenyl-1,3-thiazol-5-yl)methanol” is a chemical compound with the molecular formula C11H11NOS and a molecular weight of 205.275 g/mol . It is also known by several synonyms, including 4-methyl-2-phenyl-1,3-thiazol-5-yl methanol, 4-methyl-2-phenylthiazol-5-yl methanol, and 4-methyl-2-phenyl-5-thiazolemethanol .
Synthesis Analysis
The synthesis of “(4-Methyl-2-phenyl-1,3-thiazol-5-yl)methanol” involves the reaction of the ethyl ester with lithium aluminium tetrahydride in tetrahydrofuran at 0°C for 1.5 hours under an inert atmosphere . The reaction mixture is then quenched by the careful addition of water, followed by ethyl acetate and anhydrous sodium sulfate .Molecular Structure Analysis
The molecular structure of “(4-Methyl-2-phenyl-1,3-thiazol-5-yl)methanol” can be represented by the SMILES notation: CC1=C(SC(=N1)C2=CC=CC=C2)CO .Scientific Research Applications
- Antimicrobial Activity : Researchers have explored the antimicrobial potential of this compound. Its unique thiazole ring and phenyl group may contribute to inhibiting bacterial growth or fungal infections .
- Anticancer Properties : Investigating its effects on cancer cells could lead to novel chemotherapeutic agents. The oxime moiety might play a role in targeting specific pathways .
- Catalyst Ligand : The thiazole ring can serve as a ligand in transition metal-catalyzed reactions. Researchers have used it to promote various transformations, such as C–C bond formation or asymmetric synthesis .
- Photoluminescent Materials : The compound’s aromatic system and sulfur-containing heterocycle make it interesting for designing luminescent materials. Researchers explore its potential in organic light-emitting diodes (OLEDs) or sensors .
- Enzyme Inhibition : Investigating its interaction with enzymes (e.g., cholinesterases) could provide insights into enzyme inhibition mechanisms. This knowledge is valuable for drug design and understanding biological processes .
- Pollutant Detection : The compound’s reactivity and functional groups make it suitable for detecting environmental pollutants. Researchers have explored its use in sensors for heavy metals or organic contaminants .
- Metabolite Identification : Understanding how the body metabolizes this compound is crucial. Researchers analyze its metabolic pathways and potential bioactivation or detoxification routes .
Medicinal Chemistry and Drug Development
Organic Synthesis and Catalysis
Materials Science
Biochemical Studies
Environmental Chemistry
Pharmacokinetics and Metabolism
Safety and Hazards
properties
IUPAC Name |
(NE)-N-[1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylidene]hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2OS/c1-8-11(9(2)14-15)16-12(13-8)10-6-4-3-5-7-10/h3-7,15H,1-2H3/b14-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQISPQROQJHEJE-NTEUORMPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CC=C2)C(=NO)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC(=N1)C2=CC=CC=C2)/C(=N/O)/C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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